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Compound of Interest

Compound Name: Lapatinib-d4-1

Cat. No.: B12404783

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Lapatinib-d4. Lapatinib-d4 is the deuterium-labeled analog of Lapatinib, a potent oral receptor
tyrosine kinase inhibitor that targets both the ErbB-1 (EGFR) and ErbB-2 (HER2) receptors.[1]
[2] Due to its properties, Lapatinib-d4 is frequently used as an internal standard in analytical
and pharmacokinetic research to ensure the precise quantification of Lapatinib in biological
samples.[3] The following information is synthesized from various safety data sheets (SDS) and
technical resources to ensure safe laboratory practices.

Chemical and Physical Properties

Understanding the fundamental properties of Lapatinib-d4 is crucial for its proper handling and
storage. While data for the deuterated form is limited, the properties are considered analogous
to its parent compound, Lapatinib, and its common salt form, Lapatinib ditosylate.
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Property

Data Source(s)

IUPAC Name

N-{3-chloro-4-[(3-
fluorophenyl)methoxy]phenyl}-
6-[5-({[2-
methanesulfonyl(1,1,2,2-
2Ha4)ethyllamino}methyl)furan-

2-yllquinazolin-4-amine

Synonyms

N-[3-chloro-4-[(3-
fluorophenyl)methoxy]phenyl]-
6-[5-[[[2-(methylsulfonyl)ethyl- )
d4]amino]methyl]-2- furanyl]-4-

quinazolinamine, 4-

methylbenzenesulfonic acid

Molecular Formula C29H26CIFN40O4S [5][6]
Molecular Weight 581.1 g/mol [5]
Physical Appearance Yellow Solid [5][6]

Water: 0.007 mg/mL (at 25°C
for Lapatinib

Solubility _ [5]
ditoluenesulfonate
monohydrate)

Storage Temperature 210 8°C

Stable under recommended

Stability storage conditions. Sensitive [2][7]
to light.
N ) 750.7°C (at 760 mmHg for
Boiling Point o [8]
Lapatinib ditosylate)
] 407.8°C (for Lapatinib
Flash Point [8]

ditosylate)

Hazard Identification and Classification
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Lapatinib-d4 is classified with several hazards according to the Globally Harmonized System
(GHS). Researchers must be aware of these classifications to implement appropriate safety

measures.
Hazard Lo
. GHS Code Description Source(s)
Classification
Acute Toxicity, Oral H302 Harmful if swallowed [7]
Skin o
) o H315 Causes skin irritation [7119]
Corrosion/Irritation
Serious Eye Causes serious eye
L H319 o [4171[°]
Damage/Eye Irritation irritation
Specific Target Organ )
o ) May cause respiratory
Toxicity (Single H335 T [7119]
irritation
Exposure)

. . May cause harm to
Reproductive Toxicity H362 ' [4]
breast-fed children

May cause long

Chronic Aquatic i
H413 lasting harmful effects  [4]

Toxicity o
to aquatic life

Safe Handling and Personal Protection

Adherence to strict handling protocols is mandatory to minimize exposure and ensure
laboratory safety.

Engineering Controls

Use this substance only in areas with appropriate exhaust ventilation, such as a chemical fume
hood, especially when handling the solid form to avoid dust formation.[7][10]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[6][9]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure. The selection
of suitable gloves depends on the material and manufacturer-specific quality marks.[4][6]
Caretakers handling the medicine for patients are advised to wear latex gloves.[11]

o Respiratory Protection: Under normal use conditions with adequate engineering controls,
respiratory protection is not typically required.[6] If dust is generated, avoid breathing it.[4][7]

General Hygiene and Handling Practices

e Wash hands thoroughly with soap and water before breaks, after handling the chemical, and
at the end of the workday.[7][11]

Avoid contact with skin and eyes.[10]

Do not eat, drink, or smoke when using this product.[7]

Avoid the formation and inhalation of dust and aerosols.[7][10]

Keep the substance away from sources of ignition and take precautionary measures against
static discharge.[4]

Storage Conditions

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][10]
e The recommended storage temperature is between 2°C and 8°C.

o Protect from direct sunlight and light exposure.[2][7]

Experimental Workflow and Safety Procedures

The following diagrams illustrate the recommended workflows for safely handling Lapatinib-d4
and responding to accidental exposures.
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Caption: Workflow for the safe handling of Lapatinib-d4 in a laboratory setting.
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Caption: Decision logic for first aid response to Lapatinib-d4 exposure.[7][9]

Toxicological Information

Lapatinib is generally well-tolerated, but it exhibits specific toxicities.[12] The most common
adverse reactions observed in clinical settings are diarrhea and rash.[1][12][13]

o Acute Toxicity: Harmful if swallowed.[7] No specific data is available for dermal or inhalation
routes, but it is advised to avoid contact.[9]

» Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[7][9] In clinical trials,
rash was a common dermatologic event.[12]

» Reproductive Toxicity: Can cause harm to breast-fed children.[4] Animal studies indicate the
potential for maternal toxicity and fetal harm.[13] Women are advised not to breastfeed
during treatment and for one week after the last dose.[13]

o Cardiac Toxicity: Cardiac toxicity is rarely seen with lapatinib.[1][12] A review of 44 clinical
studies revealed a very low rate of symptomatic or asymptomatic cardiac events.[12]
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o Hepatotoxicity: Liver toxicity has been observed in less than 1% of patients in clinical trials
and postmarketing experience.[13]

» Carcinogenicity: No data is available regarding the carcinogenic properties of this product.[9]
First Aid Measures
Immediate and appropriate first aid is critical in the event of an accidental exposure.

« If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[7] Call a physician if you feel unwell.[9]

« If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.[7][9]
Take off contaminated clothing and wash it before reuse.[7]

 If in Eyes: Rinse cautiously and immediately with plenty of water for several minutes, also
under the eyelids.[7][9] Remove contact lenses if present and easy to do, and continue
rinsing.[7] Get medical attention.[9]

« |If Swallowed: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[7]

Stability and Reactivity

o Chemical Stability: The product is stable under recommended storage conditions.[7]
» Conditions to Avoid: Incompatible products and conditions such as excess heat.[6]

e Incompatible Materials: Strong acids, alkalis, strong oxidizing agents, and strong reducing
agents.[6][7]

e Hazardous Decomposition Products: Under fire conditions, thermal decomposition can lead
to the release of irritating gases and vapors, including carbon oxides, nitrogen oxides (NOXx),
sulfur oxides, hydrogen chloride, and hydrogen fluoride.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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